Cas no 23581-47-7 ((beta-chloroethyl)-2-chloromethylpiperidine)

• Product Name: (beta-chloroethyl)-2-chloromethylpiperidine
• CAS No: 23581-47-7
• MF: C₈H₁₅Cl₂N
• MW: 196.117400407791
• CID: 912704
• PubChem ID: 153049
• Update Time: 2025-04-19

(beta-chloroethyl)-2-chloromethylpiperidine Chemical and Physical Properties

Names and Identifiers

• (beta-chloroethyl)-2-chloromethylpiperidine
• 1-(.BETA.-CHLOROETHYL)-2-(CHLOROMETHYL)PIPERIDINE
• PIPERIDINE, 1-(2-CHLOROETHYL)-2-(CHLOROMETHYL)-
• DTXSID00946378
• 1-(2-chloroethyl)-2-(chloromethyl)piperidine
• NSC-168230 FREE BASE
• UNII-YAF7Z67W02
• NCI60_002968
• YAF7Z67W02
• 23581-47-7
• DL-(beta-Chloroethyl)-chloromethylpiperidine hydrobromide
• SCHEMBL4693458
• 1-(beta-chloroethyl)-2-(chloromethyl)piperidine
• CHEMBL2009730
• Q27294428
• DL-(beta-Chloroethyl)-2-chloromethylpiperidine hydrobromide

• Inchi： 1S/C8H15Cl2N/c9-4-6-11-5-2-1-3-8(11)7-10/h8H,1-7H2
• InChI Key： FSVDTNBPMLPMBN-UHFFFAOYSA-N
• SMILES： ClCC1CCCCN1CCCl

Computed Properties

• Exact Mass: 195.058
• Monoisotopic Mass: 195.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.096
• Boiling Point: 258°C at 760 mmHg
• Flash Point: 109.8°C
• Refractive Index: 1.474